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Compound of Interest

Compound Name: 2-Chloropentan-3-one

Cat. No.: B101064

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Chloropentan-3-one was not readily
available in the public domain at the time of this writing. The following guidance is based on the
safety profiles of structurally similar chemicals, such as other chlorinated ketones.
Researchers, scientists, and drug development professionals must conduct a thorough risk
assessment and consult with their institution's Environmental Health and Safety (EHS)
department before handling this chemical.

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2-Chloropentan-3-one, designed to be a critical resource for laboratory personnel.
Adherence to these protocols is essential for ensuring a safe laboratory environment.

Hazard Summary and Personal Protective
Equipment (PPE)

Based on data for analogous compounds, 2-Chloropentan-3-one is anticipated to be a
flammable liquid and may be harmful if swallowed, in contact with skin, or inhaled. Therefore,
the use of appropriate personal protective equipment is critical to minimize exposure and
ensure safety.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 2-Chloropentan-3-
one

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b101064?utm_src=pdf-interest
https://www.benchchem.com/product/b101064?utm_src=pdf-body
https://www.benchchem.com/product/b101064?utm_src=pdf-body
https://www.benchchem.com/product/b101064?utm_src=pdf-body
https://www.benchchem.com/product/b101064?utm_src=pdf-body
https://www.benchchem.com/product/b101064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

] ] Specifications and Best
Protection Type Recommended Equipment .
Practices

Must be compliant with EN 166

o (EU) or NIOSH (US)
] Safety glasses with side o
Eye and Face Protection ) standards. A face shield is
shields or safety goggles ]
recommended when there is a

splash hazard.[1][2][3]

Nitrile, neoprene, or butyl
rubber gloves are
recommended. Gloves must

Hand Protection Chemical-resistant gloves be inspected before use and
proper removal techniques
should be followed to avoid
skin contact.[1][4][5]

A lab coat should be worn to
prevent skin contact. For larger

) guantities or situations with a

] Laboratory coat or chemical- ) )
Body Protection ] high splash potential,
resistant apron _ _

chemical-resistant overalls or a
disposable gown should be

used.[4][5]

If working outside of a
chemical fume hood or if
vapors or aerosols may be

Respiratory Protection Air-purifying respirator generated, a NIOSH-approved
respirator with appropriate
cartridges for organic vapors
should be used.[4]

Operational Plan: Step-by-Step Handling
Procedures

1. Receiving and Storage:
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Upon receipt, visually inspect containers for any signs of damage or leaks.

Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other
sources of ignition.[6][7]

Keep containers tightly closed when not in use.[1][6]

Store separately from incompatible materials such as strong oxidizing agents and strong
bases.[6]

. Chemical Handling:

All work with open containers of 2-Chloropentan-3-one should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[7]

Use non-sparking tools and explosion-proof equipment due to the flammable nature of
similar compounds.[8]

Ground and bond containers and receiving equipment to prevent static discharge.

Avoid contact with skin and eyes.[1][6] Do not eat, drink, or smoke in areas where the
chemical is handled.

Wash hands thoroughly with soap and water after handling.

. Spill Response:
In the event of a spill, immediately evacuate all non-essential personnel from the area.
Remove all sources of ignition.[1][6]

For small spills, absorb the material with an inert, non-combustible absorbent material such
as sand, earth, or vermiculite.[1][6]

Collect the absorbed material and contaminated debris into a suitable, labeled, and sealed
container for disposal.[1][6]

For large spills, contact your institution's EHS department immediately.
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» Ensure the spill area is well-ventilated.

Disposal Plan

All chemical waste, including unused 2-Chloropentan-3-one, contaminated absorbent
materials, and personal protective equipment, must be disposed of in accordance with local,
state, and federal regulations.[1]

o Collect all waste in designated, properly labeled, and sealed containers.

e Do not mix with other waste streams unless explicitly instructed to do so by your institution's
EHS department.

» Handle uncleaned containers as you would the product itself.[1]
» Do not dispose of 2-Chloropentan-3-one down the drain.[7]

e Arrange for disposal through a licensed chemical waste disposal company.[1]

Quantitative Data Summary

Table 2: Physical and Chemical Properties of 2-Chloropentan-3-one

Property Value

CAS Number 17042-21-6[9][10]
Molecular Formula C5HOCIO[10][11]
Molecular Weight 120.58 g/mol [10]
PSA (Polar Surface Area) 17.07000[11]
LogP 1.59280[11]

Experimental Workflow: Safe Handling of 2-
Chloropentan-3-one
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Workflow for Safe Handling of 2-Chloropentan-3-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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